Cas no 80683-84-7 (6-amino-2-methylpyridin-3-ol)

• Product Name: 6-amino-2-methylpyridin-3-ol
• CAS No: 80683-84-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1803807
• PubChem ID: 13003121
• Update Time: 2025-04-23

6-amino-2-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-pyridinol, 6-amino-2-methyl-
• 6-Amino-2-methylpyridin-3-ol
• LogP
• 6-Amino-2-methyl-3-pyridinol (ACI)
• SB21608
• SCHEMBL2828386
• MFCD13175446
• SY060336
• 80683-84-7
• CS-0199472
• F76954
• DTXSID10514784
• BS-44470
• 6-Amino-3-hydroxy-2-methylpyridine
• 6-amino-2-methylpyridin-3-ol

• MDL： MFCD13175446
• Inchi： 1S/C6H8N2O/c1-4-5(9)2-3-6(7)8-4/h2-3,9H,1H3,(H2,7,8)
• InChI Key： GCMAADAQDHYREX-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC(N)=CC=1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 6-amino-2-methylpyridin-3-ol

Professional Introduction to Compound with CAS No. 80683-84-7 and Product Name: 3-pyridinol, 6-amino-2-methyl-

3-pyridinol, 6-amino-2-methyl- (CAS No. 80683-84-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its pyridine core substituted with hydroxyl and amino functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both polar and basic functional groups enhances its reactivity, making it a valuable building block for drug development.

The 3-pyridinol, 6-amino-2-methyl- moiety has been extensively studied for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several natural products and pharmacophores, which have demonstrated efficacy in treating a range of diseases. Recent advancements in computational chemistry have enabled the precise modeling of this compound's interactions with biological targets, providing insights into its mechanism of action.

In the context of modern drug discovery, 3-pyridinol, 6-amino-2-methyl- has been explored as a precursor for the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting enzymes implicated in inflammatory responses and cancer progression. The hydroxyl and amino groups on the pyridine ring allow for facile modifications through various chemical reactions, such as nucleophilic substitution and condensation reactions, facilitating the synthesis of complex molecular architectures.

One particularly noteworthy application of 3-pyridinol, 6-amino-2-methyl- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the 3-pyridinol, 6-amino-2-methyl- scaffold into kinase inhibitors, researchers have been able to develop compounds that exhibit high potency and low toxicity. These inhibitors have advanced to clinical trials, demonstrating significant therapeutic potential.

The pharmaceutical industry has also utilized 3-pyridinol, 6-amino-2-methyl- in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. Recent studies have highlighted its efficacy against multidrug-resistant bacteria, underscoring its importance in addressing the growing challenge of antibiotic resistance.

Furthermore, 3-pyridinol, 6-amino-2-methyl- has found applications in the field of agrochemicals. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth and pathogen metabolism. This has opened up new avenues for sustainable agriculture practices.

The synthesis of 3-pyridinol, 6-amino-2-methyl- can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes include multi-step organic transformations starting from readily available precursors such as pyridine derivatives. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

In conclusion,3-pyridinol, 6-amino, 2-methyl, (CAS No. 80683-84-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for the synthesis of biologically active molecules with significant therapeutic potential. As research continues to uncover new applications for this compound,3-pyridinol, 6-amino, 2-methyl, is poised to remain at the forefront of chemical innovation.